1-({4-allyl-5-[3-amino-6-(4-chlorophenyl)-4-phenylfuro[2,3-b]pyridin-2-yl]-4H-1,2,4-triazol-3-yl}sulfanyl)acetone
1-({4-allyl-5-[3-amino-6-(4-chlorophenyl)-4-phenylfuro[2,3-b]pyridin-2-yl]-4H-1,2,4-triazol-3-yl}sulfanyl)acetone
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0860401
InChI:
InChI=1S/C27H22ClN5O2S/c1-3-13-33-25(31-32-27(33)36-15-16(2)34)24-23(29)22-20(17-7-5-4-6-8-17)14-21(30-26(22)35-24)18-9-11-19(28)12-10-18/h3-12,14H,1,13,15,29H2,2H3
SMILES:
CC(=O)CSC1=NN=C(N1CC=C)C2=C(C3=C(O2)N=C(C=C3C4=CC=CC=C4)C5=CC=C(C=C5)Cl)N
Molecular Formula:
C27H22ClN5O2S
Molecular Weight:
516 g/mol
1-({4-allyl-5-[3-amino-6-(4-chlorophenyl)-4-phenylfuro[2,3-b]pyridin-2-yl]-4H-1,2,4-triazol-3-yl}sulfanyl)acetone
CAS No.:
Cat. No.: VC0860401
Molecular Formula: C27H22ClN5O2S
Molecular Weight: 516 g/mol
* For research use only. Not for human or veterinary use.
![1-({4-allyl-5-[3-amino-6-(4-chlorophenyl)-4-phenylfuro[2,3-b]pyridin-2-yl]-4H-1,2,4-triazol-3-yl}sulfanyl)acetone -](/images/no_structure.jpg)
Specification
| Molecular Formula | C27H22ClN5O2S |
|---|---|
| Molecular Weight | 516 g/mol |
| IUPAC Name | 1-[[5-[3-amino-6-(4-chlorophenyl)-4-phenylfuro[2,3-b]pyridin-2-yl]-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]propan-2-one |
| Standard InChI | InChI=1S/C27H22ClN5O2S/c1-3-13-33-25(31-32-27(33)36-15-16(2)34)24-23(29)22-20(17-7-5-4-6-8-17)14-21(30-26(22)35-24)18-9-11-19(28)12-10-18/h3-12,14H,1,13,15,29H2,2H3 |
| Standard InChI Key | ORWSIIDNWZAWMI-UHFFFAOYSA-N |
| SMILES | CC(=O)CSC1=NN=C(N1CC=C)C2=C(C3=C(O2)N=C(C=C3C4=CC=CC=C4)C5=CC=C(C=C5)Cl)N |
| Canonical SMILES | CC(=O)CSC1=NN=C(N1CC=C)C2=C(C3=C(O2)N=C(C=C3C4=CC=CC=C4)C5=CC=C(C=C5)Cl)N |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator